Cas no 628329-68-0 (1H-Pyrazole-4-methanol, 3-methyl-1-[5-(trifluoromethyl)-2-pyridinyl]-)

• Product Name: 1H-Pyrazole-4-methanol, 3-methyl-1-[5-(trifluoromethyl)-2-pyridinyl]-
• CAS No: 628329-68-0
• MF: C₁₁H₁₀F₃N₃O
• MW: 257.211812496185
• CID: 1640202
• Update Time: 2024-09-12

1H-Pyrazole-4-methanol, 3-methyl-1-[5-(trifluoromethyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol, 3-methyl-1-[5-(trifluoromethyl)-2-pyridinyl]-

• Inchi： 1S/C11H10F3N3O/c1-7-8(6-18)5-17(16-7)10-3-2-9(4-15-10)11(12,13)14/h2-5,18H,6H2,1H3
• InChI Key： SVFFVZKCLOXCDK-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C(F)(F)F)C=C2)C=C(CO)C(C)=N1

Computed Properties

• Exact Mass: 257.0777

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 366.7±42.0 °C(Predicted)
• PSA: 50.94
• pka: 13.86±0.10(Predicted)